Cas no 59961-96-5 (Butanenitrile, 3-hydroxy-4-(2-methoxyphenoxy)-)

Butanenitrile, 3-hydroxy-4-(2-methoxyphenoxy)- structure
59961-96-5 structure
Product Name:Butanenitrile, 3-hydroxy-4-(2-methoxyphenoxy)-
CAS No:59961-96-5
MF:C11H13NO3
MW:207.225823163986
CID:336667
PubChem ID:13010448
Update Time:2025-04-19

Butanenitrile, 3-hydroxy-4-(2-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Butanenitrile, 3-hydroxy-4-(2-methoxyphenoxy)-
    • 3-hydroxy-4-(2-methoxyphenoxy)butanenitrile
    • 59961-96-5
    • DTXSID60514971
    • Inchi: 1S/C11H13NO3/c1-14-10-4-2-3-5-11(10)15-8-9(13)6-7-12/h2-5,9,13H,6,8H2,1H3
    • InChI Key: BYVACXUFNSGNGN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1OC)CC(CC#N)O

Computed Properties

  • Exact Mass: 207.08959
  • Monoisotopic Mass: 207.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 62.5Ų

Experimental Properties

  • PSA: 62.48

Butanenitrile, 3-hydroxy-4-(2-methoxyphenoxy)- Related Literature

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.